
Personal protective equipment for handling
EVT801

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: EVT801

Cat. No.: B13904842 Get Quote

Essential Safety and Handling Guide for EVT801
For Research Use Only. Not for human or veterinary use.

This document provides essential safety and logistical information for handling the selective

VEGFR-3 inhibitor, EVT801, in a laboratory setting. The information herein is intended to

supplement, not replace, formal safety training and institutional protocols. Researchers,

scientists, and drug development professionals should use this guide as a procedural resource

for the safe handling, storage, and disposal of EVT801.

Compound Information and Quantitative Data
EVT801 is an orally active and selective small molecule inhibitor of Vascular Endothelial

Growth Factor Receptor-3 (VEGFR-3). It has been shown to inhibit tumor angiogenesis and

lymphangiogenesis. The following tables summarize key quantitative data for EVT801.
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Chemical Properties

Molecular Formula C₁₉H₂₁N₅O₃

Molecular Weight 367.41 g/mol

CAS Number 1412453-70-3

Appearance Solid

Solubility Soluble in DMSO

Biological Activity (IC₅₀ Values)

VEGFR-3 11 nM (cell-free), 39 nM (in HEK293 cells)[1]

VEGFR-1 2130 nM (in HEK293 cells)[1]

VEGFR-2 260 nM (in HEK293 cells)[1]

VEGF-C induced hLMVEC proliferation 15 nM[1]

VEGF-D induced hLMVEC proliferation 8 nM[1]

VEGF-A induced hLMVEC proliferation 155 nM[1]

Hazard Identification and Personal Protective
Equipment (PPE)
Disclaimer: No official Safety Data Sheet (SDS) for EVT801 was publicly available at the time

of this writing. The following recommendations are based on general best practices for handling

potent, biologically active small molecule compounds in a research laboratory. A formal risk

assessment should be conducted by a qualified safety professional at your institution.

Potential Hazards:

The toxicological properties of EVT801 have not been fully investigated.

As a potent kinase inhibitor, it may have off-target effects and could be harmful if inhaled,

ingested, or absorbed through the skin.
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Clinical trials have reported that EVT801 was generally well-tolerated in humans, with most

toxicities being mild to moderate and transient in nature.[2][3][4] However, these

observations were in a controlled clinical setting with specific dosing regimens.

Recommended Personal Protective Equipment (PPE):

PPE Category Specific Recommendations

Hand Protection

Chemical-resistant gloves (e.g., nitrile) should

be worn at all times. Change gloves immediately

if contaminated.

Eye Protection
Safety glasses with side shields or chemical

safety goggles are mandatory.

Skin and Body Protection

A laboratory coat must be worn. Consider

additional protection such as disposable sleeves

for larger quantities.

Respiratory Protection

When handling the solid compound outside of a

certified chemical fume hood or ventilated

balance enclosure, a NIOSH-approved

respirator (e.g., N95 or higher) is recommended

to prevent inhalation of fine particles.

Operational Plan for Handling and Storage
Engineering Controls

Weighing and Aliquoting: All handling of the solid form of EVT801 should be performed in a

certified chemical fume hood or a ventilated balance enclosure to minimize inhalation

exposure.

Solution Preparation: Preparation of stock solutions and dilutions should also be conducted

in a chemical fume hood.

Storage

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b13904842?utm_src=pdf-body
https://www.evotec.com/sciencepool/evt801-a-novel-selective-vegfr-3-inhibitor-to-fight-solid-tumors
https://kaziatherapeutics.com/site/pdf/c97cac8d-8cfd-48e8-9363-9f20b404e1e8/Kazia-Therapeutics-Announces-Presentation-of-EVT801-Clinical-Data-at-15th-Biennial-Ovarian-Cancer-Research-Symposium.pdf
https://pubmed.ncbi.nlm.nih.gov/36970050/
https://www.benchchem.com/product/b13904842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13904842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solid Form: Store the solid compound at -20°C in a tightly sealed container, protected from

light and moisture.

Solutions: Store stock solutions in DMSO at -20°C or -80°C. Avoid repeated freeze-thaw

cycles.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Pre-weighing: Tare a sterile, chemically-resistant microcentrifuge tube or vial inside a

ventilated balance enclosure.

Weighing: Carefully weigh the desired amount of EVT801 solid into the tared container. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.367 mg of EVT801.

Solubilization: In a chemical fume hood, add the appropriate volume of anhydrous DMSO to

the solid. Using the example above, add 100 µL of DMSO.

Mixing: Vortex the solution until the solid is completely dissolved. Gentle warming in a water

bath (not to exceed 40°C) may be used to aid dissolution if necessary.

Storage: Store the stock solution at -20°C or -80°C in a tightly sealed container.

Disposal Plan
All waste containing EVT801, including empty containers, contaminated PPE, and unused

solutions, must be disposed of as hazardous chemical waste. Follow all local, state, and

federal regulations for hazardous waste disposal. Do not dispose of EVT801 down the drain.

Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Simplified signaling pathway of VEGFR-3 and the inhibitory action of EVT801.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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